Cas no 1344920-86-0 ((1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 1344920-86-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5169006
• PubChem ID: 63365124
• Update Time: 2025-08-04

(1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-methoxy-α,4-dimethyl-, (αS)-
• (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C10H14O2/c1-7-4-5-9(8(2)11)10(6-7)12-3/h4-6,8,11H,1-3H3/t8-/m0/s1
• InChI Key： HHALPRVTSRTBPP-QMMMGPOBSA-N
• SMILES： O(C1C=C(C)C=CC=1[C@@H](O)C)C

Additional information on (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol

(1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 1344920-86-0): A Comprehensive Overview

(1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 1344920-86-0) is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate and building block in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol consists of a chiral carbon center, a methoxy group, and a methyl group attached to a phenyl ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it highly versatile in synthetic applications. The chiral nature of the compound is particularly important, as it can influence the biological activity and selectivity of the final products derived from it.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol. One notable approach involves the use of asymmetric catalysis, which allows for high enantioselectivity and yield. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed asymmetric allylic alkylation reaction that produced (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol with excellent enantiomeric excess (ee > 99%). This method not only enhances the purity of the product but also reduces the environmental impact by minimizing waste generation.

In the context of pharmaceutical research, (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol has been explored as a potential lead compound for drug discovery. Its structural features make it suitable for targeting various biological pathways and receptors. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol exhibited potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. These findings suggest that this compound could serve as a starting point for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol has also found utility in other areas of chemistry. In materials science, it has been used as a chiral dopant in the preparation of chiral liquid crystals, which are essential components in display technologies such as LCDs. The ability to control the chirality and alignment of liquid crystal molecules using this compound opens up new possibilities for designing advanced optical devices with enhanced performance.

Furthermore, the environmental impact of chemical processes involving (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol has been a subject of increasing interest. Green chemistry principles have been applied to optimize synthetic routes and minimize waste generation. For instance, researchers at the University of California developed a biocatalytic approach using immobilized enzymes to produce (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol with high efficiency and selectivity. This method not only reduces the use of hazardous solvents but also enhances process sustainability.

In conclusion, (1S)-1-(2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 1344920-86-0) is a versatile and valuable compound with applications spanning organic synthesis, pharmaceutical research, materials science, and green chemistry. Its unique stereochemistry and functional groups make it an attractive candidate for further exploration and development in various scientific disciplines. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.